6-Hydroxy Dopamine hydrobromide
6-Hydroxy Dopamine hydrobromide
Oxidopamine is an antagonist of the neurotransmitter dopamine with potential antineoplastic activity. 6-Hydroxydopamine (6-HOD) can be taken up by selective adrenergic terminals, thereby causing acute degeneration of adrenergic terminals that leads to depletion of norepinephrine, and of dopamine in the dopamine-sensitive sites. This agent is auto-oxidated at physiological pH that leads to the formation of reactive free radicals, thereby leading to cytotoxicity in neural cells. 6-Hydroxydopamine is often used to induce CNS and sympathetic neural lesions that model aging and various nervous disorders in animal systems.
Oxidopamine is a benzenetriol that is phenethylamine in which the hydrogens at positions 2, 4, and 5 on the phenyl ring are replaced by hydroxy groups. It occurs naturally in human urine, but is also produced as a metabolite of the drug DOPA (used for the treatment of Parkinson's disease). It has a role as a neurotoxin, a human metabolite and a drug metabolite. It is a primary amino compound, a benzenetriol and a catecholamine. It derives from a dopamine.
6-Hydroxydopamine, also known as 6-ohda or oxidopamina, belongs to the class of organic compounds known as catecholamines and derivatives. Catecholamines and derivatives are compounds containing 4-(2-Aminoethyl)pyrocatechol [4-(2-aminoethyl)benzene-1, 2-diol] or a derivative thereof formed by substitution. 6-Hydroxydopamine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 6-Hydroxydopamine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 6-hydroxydopamine is primarily located in the cytoplasm. 6-Hydroxydopamine can be biosynthesized from dopamine.
Oxidopamine is a benzenetriol that is phenethylamine in which the hydrogens at positions 2, 4, and 5 on the phenyl ring are replaced by hydroxy groups. It occurs naturally in human urine, but is also produced as a metabolite of the drug DOPA (used for the treatment of Parkinson's disease). It has a role as a neurotoxin, a human metabolite and a drug metabolite. It is a primary amino compound, a benzenetriol and a catecholamine. It derives from a dopamine.
6-Hydroxydopamine, also known as 6-ohda or oxidopamina, belongs to the class of organic compounds known as catecholamines and derivatives. Catecholamines and derivatives are compounds containing 4-(2-Aminoethyl)pyrocatechol [4-(2-aminoethyl)benzene-1, 2-diol] or a derivative thereof formed by substitution. 6-Hydroxydopamine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 6-Hydroxydopamine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 6-hydroxydopamine is primarily located in the cytoplasm. 6-Hydroxydopamine can be biosynthesized from dopamine.
Brand Name:
Vulcanchem
CAS No.:
1199-18-4
VCID:
VC0193587
InChI:
InChI=1S/C8H11NO3/c9-2-1-5-3-7(11)8(12)4-6(5)10/h3-4,10-12H,1-2,9H2
SMILES:
C1=C(C(=CC(=C1O)O)O)CCN
Molecular Formula:
C8H11NO3
Molecular Weight:
169.18 g/mol
6-Hydroxy Dopamine hydrobromide
CAS No.: 1199-18-4
Impurities
VCID: VC0193587
Molecular Formula: C8H11NO3
Molecular Weight: 169.18 g/mol
Purity: > 95%
| CAS No. | 1199-18-4 |
|---|---|
| Product Name | 6-Hydroxy Dopamine hydrobromide |
| Molecular Formula | C8H11NO3 |
| Molecular Weight | 169.18 g/mol |
| IUPAC Name | 5-(2-aminoethyl)benzene-1,2,4-triol |
| Standard InChI | InChI=1S/C8H11NO3/c9-2-1-5-3-7(11)8(12)4-6(5)10/h3-4,10-12H,1-2,9H2 |
| Standard InChIKey | DIVDFFZHCJEHGG-UHFFFAOYSA-N |
| SMILES | C1=C(C(=CC(=C1O)O)O)CCN |
| Canonical SMILES | C1=C(C(=CC(=C1O)O)O)CCN |
| Melting Point | 232°C |
| Physical Description | 6-hydroxydopamine is a solid. Used as a pharmacological agent. Solid |
| Description | Oxidopamine is an antagonist of the neurotransmitter dopamine with potential antineoplastic activity. 6-Hydroxydopamine (6-HOD) can be taken up by selective adrenergic terminals, thereby causing acute degeneration of adrenergic terminals that leads to depletion of norepinephrine, and of dopamine in the dopamine-sensitive sites. This agent is auto-oxidated at physiological pH that leads to the formation of reactive free radicals, thereby leading to cytotoxicity in neural cells. 6-Hydroxydopamine is often used to induce CNS and sympathetic neural lesions that model aging and various nervous disorders in animal systems. Oxidopamine is a benzenetriol that is phenethylamine in which the hydrogens at positions 2, 4, and 5 on the phenyl ring are replaced by hydroxy groups. It occurs naturally in human urine, but is also produced as a metabolite of the drug DOPA (used for the treatment of Parkinson's disease). It has a role as a neurotoxin, a human metabolite and a drug metabolite. It is a primary amino compound, a benzenetriol and a catecholamine. It derives from a dopamine. 6-Hydroxydopamine, also known as 6-ohda or oxidopamina, belongs to the class of organic compounds known as catecholamines and derivatives. Catecholamines and derivatives are compounds containing 4-(2-Aminoethyl)pyrocatechol [4-(2-aminoethyl)benzene-1, 2-diol] or a derivative thereof formed by substitution. 6-Hydroxydopamine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 6-Hydroxydopamine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 6-hydroxydopamine is primarily located in the cytoplasm. 6-Hydroxydopamine can be biosynthesized from dopamine. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 28094-15-7 (hydrochloride) 636-00-0 (hydrobromide) |
| Synonyms | 6 Hydroxydopamine 6-Hydroxydopamine 6-OHDA Hydrobromide, Oxidopamine Hydrochloride, Oxidopamine Oxidopamine Oxidopamine Hydrobromide Oxidopamine Hydrochloride |
| PubChem Compound | 4624 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume